2-{[(1E)-2-acetyl-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl]amino}acetic acid

• IUPAC Name: 2-[[(Z)-3-hydroxy-2-(1,3-thiazol-2-ylcarbamoyl)but-2-enylidene]amino]acetic acid
• InChI: InChI=1S/C10H11N3O4S/c1-6(14)7(4-11-5-8(15)16)9(17)13-10-12-2-3-18-10/h2-4,14H,5H2,1H3,(H,15,16)(H,12,13,17)/b7-6-,11-4?
• InChI Key: WXNCAEOVNQLCAP-AWIIIHPVSA-N
• Canonical SMILES: CC(=C(C=NCC(=O)O)C(=O)NC1=NC=CS1)O
• Isomeric SMILES: C/C(=C(\C=NCC(=O)O)/C(=O)NC1=NC=CS1)/O
• Molecular Formula: C10H11N3O4S
• Molecular Weight: 269.28 g/mol

Description

The compound “2-{[(1E)-2-acetyl-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl]amino}acetic acid” is a chemical compound with the CAS Number: 303998-68-7. It has a molecular weight of 297.33.

Molecular Structure Analysis

The compound has the linear formula C12H15N3O4S. The InChI Code for the compound is 1S/C12H15N3O4S/c1-3-19-10 (17)7-13-6-9 (8 (2)16)11 (18)15-12-14-4-5-20-12/h4-6,13H,3,7H2,1-2H3, (H,14,15,18)/b9-6+.

Physical And Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 297.33. The InChI Code for the compound is 1S/C12H15N3O4S/c1-3-19-10 (17)7-13-6-9 (8 (2)16)11 (18)15-12-14-4-5-20-12/h4-6,13H,3,7H2,1-2H3, (H,14,15,18)/b9-6+.

Scientific Research Applications

Synthesis and Characterization

The synthesis of complex organic compounds often involves the creation of novel heterocyclic structures, which can serve as key intermediates in the production of pharmaceuticals and materials. Studies have demonstrated innovative methods for synthesizing various heterocyclic compounds, including thiazoles, pyrazoles, and oxadiazoles, which are crucial in medicinal chemistry and materials science. For instance, the divergent cyclisation of acetic acids has been shown to yield interesting bicyclic heterocycles, highlighting the sensitivity of cyclisation outcomes to the nature of reagents and reaction conditions (Smyth et al., 2007). Additionally, the efficient preparation of specific thiazolyl-imino acids underscores the potential for modifying antibiotics, demonstrating the role of stereochemical structure in synthetic chemistry (Kanai et al., 1993).

Biological Activities

Research into the biological activities of thiazole derivatives has uncovered their potential in therapeutic applications. Compounds featuring the thiazole moiety have been evaluated for their antimicrobial, antituberculosis, and antimalarial activities. For example, novel thiazole derivatives have shown significant antimicrobial properties, suggesting their usefulness in developing new antibacterial and antifungal agents (Patel & Agravat, 2007). This area of research is critical for addressing the growing concern of antibiotic resistance and the need for new therapeutic agents.

Molecular Docking and Enzyme Inhibition

The study of enzyme inhibition by thiazole derivatives provides insights into their mechanism of action and potential therapeutic applications. Molecular docking studies have been conducted to understand the interaction between synthesized compounds and various enzymes, revealing the potential of these molecules as enzyme inhibitors. For instance, certain thiazole derivatives have demonstrated high inhibition rates against enzymes like α-glucosidase, indicating their potential in treating diseases such as diabetes (Babar et al., 2017).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the GHS07 pictogram. The hazard statements associated with the compound are H302, H312, and H332. Precautionary measures include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Future Directions

Thiazole derivatives, such as this compound, have been the focus of many research studies due to their diverse biological activities. Future research may focus on exploring the potential applications of these compounds in various fields, including medicine and pharmacology.